Cas no 5961-55-7 (4-Methoxy-1-naphthonitrile)

• Product Name: 4-Methoxy-1-naphthonitrile
• CAS No: 5961-55-7
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD00003925
• CID: 85493
• PubChem ID: 24849415
• Update Time: 2025-04-18

4-Methoxy-1-naphthonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1-naphthonitrile
• 1-Cyano-4-methoxynaphtalene
• 1-Cyano-4-methoxynaphthalene
• 4-methoxynaphthalene-1-carbonitrile
• 4-methoxy-1-cyanonaphthalene
• 4-methoxy-1-naphthalenecarbonitrile
• 4-methoxy-5,6,7,8-tetrahydro-1-naphthonitrile
• 4-methoxynaphthalenecarbonitrile
• 4-methoxynaphtho-1-nitrile
• 1-Naphthalenecarbonitrile, 4-methoxy-
• FRCZUGOIGNQOID-UHFFFAOYSA-N
• 1-methoxy-4-naphthonitrile
• 1-Naphthonitrile, 4-methoxy-
• BDBM50220676
• SBB057206
• 4-Methoxy-naphthalene-1-carboni
• CHEMBL44551
• 5961-55-7
• 4-Methoxy-naphthalene-1-carbonitrile
• UNII-42Q2XWA3AE
• DTXSID20208288
• CS-0063876
• NS-01624
• 42Q2XWA3AE
• AKOS017269690
• NS00034201
• FT-0607661
• D73305
• MFCD00003925
• SY101121
• 4,5-dimethyl-3H-oxazol-2-one
• 4-Methoxy-1-naphthonitrile, 99%
• A832385
• SCHEMBL589078
• EINECS 227-734-6
• DTXCID40130779
• DB-053427

• MDL： MFCD00003925
• Inchi： 1S/C12H9NO/c1-14-12-7-6-9(8-13)10-4-2-3-5-11(10)12/h2-7H,1H3
• InChI Key： FRCZUGOIGNQOID-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#N)=C2C=CC=CC2=1
• BRN： 2096262

Computed Properties

• Exact Mass: 183.06800
• Monoisotopic Mass: 183.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: Not determined
• Density: 1.1261 (rough estimate)
• Melting Point: 100-102 °C (lit.)
• Boiling Point: 316.88°C (rough estimate)
• Flash Point: 153.7 °C
• Refractive Index: 1.5880 (estimate)
• PSA: 33.02000
• LogP: 2.72008
• Solubility: Not determined

4-Methoxy-1-naphthonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes